Cas no 1806732-00-2 (6-Hydroxy-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine)
6-Hydroxy-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining hydroxyl, methoxy, methyl, and trifluoromethoxy functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the hydroxyl and methoxy groups offer sites for further functionalization. Its rigid pyridine core ensures structural integrity in complex reactions. This compound is particularly useful in the development of bioactive molecules, where its balanced polarity and reactivity enable precise modifications for target-specific applications. High purity and consistent quality are critical for its performance in advanced synthetic workflows.
1806732-00-2 structure
Product Name:6-Hydroxy-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine
CAS No:1806732-00-2
MF:C8H8F3NO3
MW:223.14923286438
CID:4831705
Update Time:2025-11-02
6-Hydroxy-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 6-Hydroxy-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine
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- Inchi： 1S/C8H8F3NO3/c1-4-7(15-8(9,10)11)5(14-2)3-6(13)12-4/h3H,1-2H3,(H,12,13)
- InChI Key： LYGLDZTXNOSZIP-UHFFFAOYSA-N
- SMILES： FC(OC1C(=CC(NC=1C)=O)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 344
- XLogP3: 1.2
- Topological Polar Surface Area: 47.6
6-Hydroxy-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029096080-1g |
6-Hydroxy-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine |
1806732-00-2 | 97% | 1g |
$1,549.60 | 2022-03-31 |
6-Hydroxy-4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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